Cas no 35588-68-2 (Methyl 3-bromocrotonate)
Methyl 3-bromocrotonate structure
Product Name:Methyl 3-bromocrotonate
CAS No:35588-68-2
MF:C5H7BrO2
MW:179.011881113052
CID:2941200
Update Time:2023-08-10
Methyl 3-bromocrotonate Chemical and Physical Properties
Names and Identifiers
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- methyl 3-bromocrotonate
- Methyl 3-bromocrotonate
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- Inchi： 1S/C5H7BrO2/c1-4(6)3-5(7)8-2/h3H,1-2H3/b4-3-
- InChI Key： JPLHFWSHCZVVDR-ARJAWSKDSA-N
- SMILES： Br/C(/C)=C\C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 118
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3
Methyl 3-bromocrotonate Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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